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In the intricate world of pharmaceutical synthesis and materials science, fluorinated
acetophenones are invaluable building blocks. Their unique electronic properties, imparted by
the highly electronegative fluorine atoms, make them sought-after precursors for a wide array
of novel molecules. Among these, 2',3'-Difluoroacetophenone (CAS No. 18355-80-1)
presents both significant opportunities and specific safety challenges. This guide provides an
in-depth, technically-grounded overview of its safety profile and handling protocols, designed to
empower researchers to work with this compound confidently and safely.

Compound Identification and Hazard Profile

2',3'-Difluoroacetophenone, with the molecular formula CsHeF20, is a difluorinated aromatic
ketone.[1][2] Understanding its inherent hazards is the foundation of safe handling.

GHS Classification: A Multi-faceted Hazard

Globally Harmonized System (GHS) classifications from various suppliers consistently identify
2',3'-Difluoroacetophenone as a hazardous substance.[2] The primary concerns are:

o Skin Irritation (H315): Causes skin irritation upon contact.[2][3]
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e Serious Eye Irritation (H319): Poses a significant risk of serious eye irritation.[2][3]

e Specific Target Organ Toxicity - Single Exposure (H335): May cause respiratory irritation.[2]
[3]

o Combustible Liquid (H227): While not highly flammable, it is classified as a combustible
liquid.[3]

The signal word associated with this compound is "Warning".[3] The corresponding GHS
pictogram is the exclamation mark (GHS07), indicating its irritant and acute toxicity properties.

[3]

Physical and Chemical Properties: The Basis of a Risk
Assessment

A precise understanding of a compound's physical state and properties is critical for
anticipating its behavior. While some sources list 2',3'-Difluoroacetophenone as a solid,
others describe it as a liquid.[1][2][3] This highlights the importance of consulting the specific
supplier's documentation upon receipt.

Property Value/information Source(s)
CAS Number 18355-80-1 [1][21[3]
Molecular Formula CsHeF20 [11[2]
Molecular Weight 156.13 g/mol [2][3]
Physical Form Solid or Clear, colorless Liquid [1112][3]

. i 80-81 °C at 25 mmHg (for the
Boiling Point o _ [4]
similar 2',4'-isomer)

Refractive Index 1.4875-1.4925 @ 20°C [1]

Storage Temp. Room Temperature / Ambient [31[5]

Note: Some data, such as boiling point, is based on structurally similar compounds and should
be treated as an estimation.
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The Core of Safety: Engineering Controls and
Personal Protective Equipment (PPE)

The causality behind safety protocols is clear: prevent exposure. This is achieved through a
multi-layered approach, beginning with engineering controls and supplemented by robust PPE.

Engineering Controls: The First Line of Defense

All operations involving 2',3'-Difluoroacetophenone should be conducted within a certified
chemical fume hood to ensure adequate ventilation and prevent the inhalation of vapors or
mists.[5][6] An eyewash station and safety shower must be readily accessible in the immediate
work area.[5][7]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

Appropriate PPE is essential to prevent skin and eye contact.[6]

o Eye Protection: Wear chemical safety goggles with side shields, tested and approved under
standards such as EN166 (EU).[5]

e Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be
inspected for integrity before each use and removed using the proper technique to avoid skin
contact.[8]

« Skin and Body Protection: A lab coat is mandatory. For tasks with a higher risk of splashing,
additional protective clothing may be necessary.[5]
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Diagram 1: PPE Selection Workflow

Risk Assessment

Task: Handling 2',3'-Difluoroacetophenone

LN

Inhalation Hazard? Skin/Eye Contact
(Vapors/Mists) Hazard?
Yes Yes Yes Yes
Controls

Work in Chemical Wear Nitrile Gloves Wear Safety Goggles Wear Lab Coat
Fume Hood

Click to download full resolution via product page

Caption: Risk assessment drives the selection of appropriate controls.

Standard Operating Procedures: From Benchtop to
Disposal

A self-validating safety system relies on well-defined and consistently executed protocols.

Handling and Storage

Safe Handling:

* Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume
hood is operational.
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e Manipulation: Avoid direct contact with skin and eyes.[6] Prevent the generation and
inhalation of vapors or mists.[6] Use non-sparking tools if the material is handled near
flammable solvents.[6]

o Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at
the end of the workday.[5][6] Do not eat, drink, or smoke in the laboratory.[9]

Storage Conditions:

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials.[5][6]

o The designated storage class for similar combustible liquids is Class 10.[9][10]

Accidental Release Measures

In the event of a spill, the priority is to protect personnel and prevent environmental release.

Evacuate: Ensure non-essential personnel are clear of the area.
o Ventilate: Maintain adequate ventilation.

o Contain: For small spills, absorb the material with an inert substance like vermiculite, sand,
or earth.[6]

o Collect: Sweep or scoop the absorbed material into a suitable, closed container for disposal.

[5]

o Decontaminate: Clean the spill area thoroughly.

Report: Report the incident according to your institution's protocols.

Emergency Procedures: A Rapid and Informed
Response

A clear, pre-defined emergency plan is crucial.

First-Aid Measures
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 Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable
for breathing.[5][6] If the individual feels unwell, seek medical attention.[5]

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[6] Remove
contaminated clothing. If skin irritation persists, seek medical attention.[5][6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[6] Remove contact lenses if present and easy to do
so. Continue rinsing and seek immediate medical attention.[6]

e Ingestion: Do NOT induce vomiting.[9] If the person is conscious, rinse their mouth with
water.[9] Seek immediate medical attention.[6][9]

In all cases of exposure, show the Safety Data Sheet to the attending medical professional.[9]

Fire-Fighting Measures

As a combustible liquid, 2',3'-Difluoroacetophenone requires specific fire-fighting
considerations.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

o Special Hazards: Hazardous decomposition products can include carbon oxides and
hydrogen fluoride.[5]

o Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[5]

Disposal Considerations

Dispose of contents and containers in accordance with all local, state, and federal regulations.
This should be done via an approved waste disposal plant.[6] Do not allow the product to enter
drains.[8]
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Diagram 2: Chemical Handling Risk Management Cycle
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Caption: A continuous cycle of planning, control, and review.
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By integrating these safety protocols and maintaining a deep understanding of the chemical's
properties, researchers can effectively and safely utilize 2',3'-Difluoroacetophenone in their
pursuit of scientific advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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